4-Bromo-2-ethyl-6-methylpyrimidine
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Overview
Description
Scientific Research Applications
Antiviral Activity
4-Bromo-2-ethyl-6-methylpyrimidine derivatives have been explored for their antiviral properties. For instance, Hocková et al. (2003) synthesized derivatives with antiviral activity against retroviruses, highlighting the potential of pyrimidine derivatives in developing antiretroviral drugs (Hocková et al., 2003).
Antibacterial and Antifungal Activity
Research by Laxmi et al. (2019) focused on the synthesis and evaluation of antibacterial and antifungal activities of substituted 4-(bromomethyl)-N-(4-ethyl-6-methylpyrimidin-2-yl) benzamide derivatives. This study showcases the application of pyrimidine derivatives in addressing microbial resistance (Laxmi et al., 2019).
Synthesis of Novel Compounds
The versatility of 4-Bromo-2-ethyl-6-methylpyrimidine as a precursor for the synthesis of complex molecules is demonstrated through various research efforts. Bakavoli et al. (2006) described the synthesis of thiazolo[4,5-d]pyrimidine derivatives from 5-bromo-2,4-dichloro-6-methylpyrimidine, showcasing the compound's utility in creating heterocyclic structures with potential pharmacological applications (Bakavoli et al., 2006).
Medicinal Chemistry Applications
The role of 4-Bromo-2-ethyl-6-methylpyrimidine in medicinal chemistry is further emphasized by its use in synthesizing compounds with potential anticancer and anti-inflammatory activities. Ahmad et al. (2017) explored the synthesis of novel pyridine-based derivatives via Suzuki cross-coupling reactions, indicating the broader applicability of pyrimidine derivatives in designing new therapeutic agents (Ahmad et al., 2017).
Chemical Synthesis and Characterization
Research also focuses on the development of synthesis methodologies and characterization of pyrimidine derivatives. The work by Gao et al. (2007) on the synthesis of 7-substituted 2-amino-pyrrolo[1,2-a]pyrimidine-4,6-diones from α-bromo ketones and 6-amino-2-methylpyrimidin-4(3H)-one underlines the compound's importance in facilitating novel chemical reactions (Gao et al., 2007).
Safety and Hazards
The compound is stored under normal shipping temperatures . It has a GHS07 pictogram and the signal word “Warning” is associated with it . The hazard statements associated with it are H315-H319-H335 . Precautionary statements include P261-P264-P271-P280-P302+P352-P304+P340+P312-P305+P351+P338-P332+P313-P337+P313-P403+P233-P405-P501 .
properties
IUPAC Name |
4-bromo-2-ethyl-6-methylpyrimidine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9BrN2/c1-3-7-9-5(2)4-6(8)10-7/h4H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKKJZKQSPYPIJR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC(=CC(=N1)Br)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9BrN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.06 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-2-ethyl-6-methylpyrimidine |
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